Cas no 1463973-56-9 (5-(((3-Bromo-4-hydroxybenzyl)amino)methyl)pyrrolidin-2-one)

• Product Name: 5-(((3-Bromo-4-hydroxybenzyl)amino)methyl)pyrrolidin-2-one
• CAS No: 1463973-56-9
• MF: C₁₂H₁₅BrN₂O₂
• MW: 299.163702249527
• CID: 6177375
• PubChem ID: 64434348
• Update Time: 2025-06-09

5-(((3-Bromo-4-hydroxybenzyl)amino)methyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(((3-Bromo-4-hydroxybenzyl)amino)methyl)pyrrolidin-2-one
• 5-({[(3-bromo-4-hydroxyphenyl)methyl]amino}methyl)pyrrolidin-2-one
• AKOS013757717
• 1463973-56-9
• CS-0349428
• EN300-767330

• Inchi： 1S/C12H15BrN2O2/c13-10-5-8(1-3-11(10)16)6-14-7-9-2-4-12(17)15-9/h1,3,5,9,14,16H,2,4,6-7H2,(H,15,17)
• InChI Key： RFFVPMPGAGBKQS-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CNCC1CCC(N1)=O)O

Computed Properties

• Exact Mass: 298.03169g/mol
• Monoisotopic Mass: 298.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 5-(((3-Bromo-4-hydroxybenzyl)amino)methyl)pyrrolidin-2-one

Introduction to 5-(((3-Bromo-4-hydroxybenzyl)amino)methyl)pyrrolidin-2-one (CAS No. 1463973-56-9)

5-(((3-Bromo-4-hydroxybenzyl)amino)methyl)pyrrolidin-2-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1463973-56-9, this molecule represents a novel scaffold that has been explored for its potential biological activities. The compound’s unique structural features, including a pyrrolidinone core substituted with a (3-bromo-4-hydroxybenzyl)aminomethyl group, make it an intriguing candidate for further investigation in drug discovery pipelines.

The synthesis of 5-(((3-Bromo-4-hydroxybenzyl)amino)methyl)pyrrolidin-2-one involves multi-step organic transformations, requiring precise control over reaction conditions to ensure high yield and purity. The presence of both bromo and hydroxyl functional groups on the benzyl moiety provides multiple sites for further chemical modification, enabling the development of derivatives with tailored pharmacological properties. This flexibility has made the compound a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrrolidinone derivatives due to their diverse biological activities. Studies have suggested that compounds containing this motif may exhibit properties such as kinase inhibition, anti-inflammatory effects, and even neuroprotective mechanisms. The (3-bromo-4-hydroxybenzyl)aminomethyl substituent, in particular, has been associated with enhanced binding affinity to certain protein targets, making it a promising feature for drug design.

One of the most compelling aspects of 5-(((3-Bromo-4-hydroxybenzyl)amino)methyl)pyrrolidin-2-one is its potential as a lead compound for therapeutic development. Researchers have utilized computational modeling and high-throughput screening techniques to identify its interactions with biological targets. Preliminary findings indicate that this compound may interfere with pathways relevant to diseases such as cancer and neurodegeneration. For instance, its ability to modulate the activity of specific kinases has been hypothesized to contribute to its anti-proliferative effects.

The benzyl group’s hydroxyl and bromo substituents are particularly noteworthy, as they can be further functionalized to enhance potency or selectivity. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or heteroaryl groups at these positions, potentially expanding the compound’s pharmacological spectrum. Such modifications are crucial in medicinal chemistry for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

Advances in synthetic methodologies have also facilitated the preparation of enantiomerically pure forms of 5-(((3-Bromo-4-hydroxybenzyl)amino)methyl)pyrrolidin-2-one, which is essential for evaluating stereochemical influences on biological activity. Chiral resolution techniques, such as crystallization or chromatography, have been employed to isolate enantiomers with high enantiomeric purity. This approach allows researchers to assess whether one stereoisomer is more active than another, a critical step in drug development.

The compound’s relevance extends beyond academic research; it has also attracted attention from industrial pharmaceutical companies seeking novel starting materials for drug candidates. Its structural complexity and demonstrated biological activity make it an attractive building block for libraries intended for virtual screening or experimental testing. Collaborative efforts between academic institutions and industry partners are increasingly focused on leveraging such compounds to accelerate the discovery of new therapeutics.

Recent publications have highlighted the use of 5-(((3-Bromo-4-hydroxybenzyl)amino)methyl)pyrrolidin-2-one in combination therapies aimed at overcoming drug resistance. By pairing this compound with other agents that target different molecular pathways, researchers hope to achieve synergistic effects that improve treatment outcomes. Such multidrug approaches are particularly relevant in addressing complex diseases like cancer, where resistance mechanisms often involve multiple genetic or epigenetic alterations.

The future prospects for 5-(((3-Bromo-4-hydroxybenzyl)amino)methyl)pyrrolidin-2-one are promising, with ongoing studies exploring its mechanism of action and potential therapeutic applications. Innovations in synthetic chemistry continue to enable more efficient and scalable production methods, reducing costs and facilitating broader accessibility for research purposes. As our understanding of biological systems grows more sophisticated, compounds like this one will play an increasingly important role in addressing unmet medical needs.